Cas no 1378260-39-9 (4-Chloroquinoline-6-carboxamide)

• Product Name: 4-Chloroquinoline-6-carboxamide
• CAS No: 1378260-39-9
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 5011643
• Update Time: 2025-06-08

4-Chloroquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloroquinoline-6-carboxamide
• 4-Chloroquinoline-6-carboxamide

• Inchi： 1S/C10H7ClN2O/c11-8-3-4-13-9-2-1-6(10(12)14)5-7(8)9/h1-5H,(H2,12,14)
• InChI Key： ZOZOBXFLQKOMMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC(C(N)=O)=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 4-Chloroquinoline-6-carboxamide

4-Chloroquinoline-6-carboxamide (CAS No. 1378260-39-9): A Comprehensive Overview

4-Chloroquinoline-6-carboxamide, identified by the chemical compound code CAS No. 1378260-39-9, is a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the quinoline family, which has been widely studied for its diverse biological activities. The structural features of 4-Chloroquinoline-6-carboxamide, particularly the presence of a chloro substituent and a carboxamide group, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The quinoline scaffold has a long history in the development of therapeutic agents, with several well-known drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a chloro group at the 4-position and a carboxamide moiety at the 6-position in 4-Chloroquinoline-6-carboxamide enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been growing interest in quinoline derivatives as potential inhibitors of various enzymatic targets. One of the most notable areas of research has been the development of compounds that can modulate kinases and other signaling proteins involved in cancer progression. Studies have shown that 4-Chloroquinoline-6-carboxamide exhibits inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases. This inhibitory effect is attributed to the ability of the compound to bind to the ATP-binding site of these enzymes, thereby disrupting their normal function.

Furthermore, the carboxamide group in 4-Chloroquinoline-6-carboxamide plays a crucial role in determining its interactions with biological targets. This functional group can form hydrogen bonds with amino acid residues in proteins, enhancing the compound's binding affinity. The chloro substituent also contributes to the molecule's overall reactivity and interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 4-Chloroquinoline-6-carboxamide with high accuracy. These computational studies have provided valuable insights into how structural modifications can be made to optimize the compound's pharmacological properties. For instance, virtual screening techniques have been used to identify derivatives of 4-Chloroquinoline-6-carboxamide that may exhibit even greater potency and selectivity as kinase inhibitors.

The synthesis of 4-Chloroquinoline-6-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of quinoline derivatives followed by carboxylation at the 6-position. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In vitro studies have demonstrated that 4-Chloroquinoline-6-carboxamide exhibits promising activity against various cancer cell lines. Its ability to inhibit key signaling pathways involved in tumor growth and survival makes it an attractive candidate for further development as an anticancer agent. Additionally, preclinical studies have shown that the compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The potential applications of 4-Chloroquinoline-6-carboxamide extend beyond oncology. Research has also explored its activity against infectious diseases caused by bacteria and parasites. The quinoline scaffold is known for its antimicrobial properties, and modifications such as those seen in 4-Chloroquinoline-6-carboxamide can enhance these effects. This has led to investigations into its efficacy against drug-resistant strains of bacteria and protozoan parasites responsible for diseases like malaria.

The development of new pharmaceuticals requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Current research on 4-Chloroquinoline-6-carboxamide is focused on understanding its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for determining appropriate dosage regimens and identifying potential side effects.

One of the challenges in drug development is achieving optimal balance between potency and selectivity. While 4-Chloroquinoline-6-carboxamide shows promise as a kinase inhibitor, it is important to ensure that it does not affect off-target proteins or cause unintended biological effects. ongoing research aims to address these concerns by further refining the compound's structure through medicinal chemistry approaches.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is revolutionizing drug discovery processes. These technologies enable researchers to analyze vast datasets quickly and identify potential drug candidates with high accuracy. In the case of 4-Chloroquinoline-6-carboxamide, AI-driven virtual screening has helped identify novel derivatives with enhanced pharmacological properties.

The future prospects for 4-Chloroquinoline-6-carboxamide are promising, with several ongoing clinical trials evaluating its efficacy in treating various diseases. As more data becomes available from these trials, our understanding of this compound will continue to grow. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate progress in developing new applications for this versatile molecule.